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Compound of Interest

2,5-Dimethyl-4-nitropyridine 1-
Compound Name:

oxide
CAS No.: 21816-42-2
Cat. No.: B189570

Get Quote

\ J

CAS Number: 21816-42-2
For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of the currently available technical information for 2,5-
Dimethyl-4-nitropyridine 1-oxide. It should be noted that detailed experimental protocols,
extensive quantitative data, and established signaling pathways for this specific isomer are not
widely available in the public domain. Much of the available literature focuses on related
isomers such as 2,3-dimethyl-4-nitropyridine N-oxide and 3,5-dimethyl-4-nitropyridine 1-oxide.

Core Compound Information

2,5-Dimethyl-4-nitropyridine 1-oxide is a heterocyclic organic compound.[1] Its structure
consists of a pyridine N-oxide ring substituted with two methyl groups at positions 2 and 5, and
a nitro group at position 4.
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Property Value Source
CAS Number 21816-42-2 [1][2][3]
Molecular Formula C7HsN20s3 [1][3]
Molecular Weight 168.15 g/mol [11[3]

O=--INVALID-LINK--
SMILES [3]
C(C)=C1">N+[O-]

MDL Number MFCD00234328 [3]

Experimental Data

Detailed, peer-reviewed experimental data for 2,5-Dimethyl-4-nitropyridine 1-oxide is scarce.
The following sections outline the type of information that would be pertinent for a
comprehensive technical guide, though specific data for this compound is not readily available.

Synthesis

While specific synthesis protocols for 2,5-Dimethyl-4-nitropyridine 1-oxide are not detailed in
the available literature, the synthesis of related nitropyridine N-oxides generally follows two
main historical routes:

o Electrophilic Nitration of Pyridine N-Oxides: This is the most common method, where a pre-
existing pyridine N-oxide is nitrated. The N-oxide group activates the pyridine ring, making it
more susceptible to electrophilic attack, typically at the 4-position.[4]

» N-Oxidation of Nitropyridines: An alternative method involves the direct oxidation of a
nitropyridine at the nitrogen atom of the pyridine ring.[4]

A general workflow for the synthesis of a nitropyridine N-oxide via electrophilic nitration is
presented below. Please note, this is a generalized representation and not a specific protocol
for 2,5-Dimethyl-4-nitropyridine 1-oxide.
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Generalized workflow for the synthesis of a nitropyridine N-oxide.
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Signaling Pathways and Biological Activity

There is no specific information available in the searched literature regarding the involvement
of 2,5-Dimethyl-4-nitropyridine 1-oxide in any signaling pathways or its specific biological
activities. Research on related compounds, such as other nitropyridine derivatives, has
explored their potential in various areas of drug discovery, but this cannot be directly
extrapolated to the 2,5-dimethyl isomer.

Conclusion

The information available for 2,5-Dimethyl-4-nitropyridine 1-oxide (CAS 21816-42-2) is
currently limited to its basic chemical identifiers. A comprehensive technical guide requires
substantial experimental data, which is not present in the public domain for this specific
compound. Researchers interested in this molecule may need to perform de novo
characterization and experimental studies. Further investigation into proprietary chemical
databases or direct contact with chemical suppliers may yield additional, non-public
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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